Cas no 218943-94-3 (1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)-)

1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)- structure
218943-94-3 structure
Product Name:1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)-
CAS No:218943-94-3
MF:C16H20N2O7
MW:352.339204788208
CID:1404903
PubChem ID:20683690
Update Time:2025-10-22

1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)-
    • SCHEMBL7975831
    • (2S,4S)-1-(TERT-BUTOXYCARBONYL)-4-(4-NITRO-PHENOXY)-2-PYRROLIDINECARBOXYLIC ACID
    • 218943-94-3
    • (2S,4S)-1-(tert-butoxycarbonyl)-4-(4-nitrophenoxy)pyrrolidine-2-carboxylic acid
    • AKOS015838259
    • (2S,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(4-nitrophenoxy)pyrrolidine-2-carboxylic acid
    • Inchi: 1S/C16H20N2O7/c1-16(2,3)25-15(21)17-9-12(8-13(17)14(19)20)24-11-6-4-10(5-7-11)18(22)23/h4-7,12-13H,8-9H2,1-3H3,(H,19,20)/t12-,13-/m0/s1
    • InChI Key: YMUUKTKPQPJUOH-STQMWFEESA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

  • Exact Mass: 351.11927
  • Monoisotopic Mass: 352.12705098g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 122.04

1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
023591-500mg
(2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-nitro-phenoxy)-2-pyrrolidinecarboxylic acid
218943-94-3
500mg
3332CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
023591-500mg
(2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-nitro-phenoxy)-2-pyrrolidinecarboxylic acid
218943-94-3
500mg
3332.0CNY 2021-07-13

Additional information on 1,2-Pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-,1-(1,1-dimethylethyl) ester, (2S,4S)-

1,2-Pyrrolidinedicarboxylic Acid, 4-(4-Nitrophenoxy)-, 1-(1,1-Dimethylethyl) Ester, (2S,4S)-: A Comprehensive Overview

The compound CAS No. 218943-94-3, also known as 1,2-pyrrolidinedicarboxylic acid, 4-(4-nitrophenoxy)-, 1-(1,1-dimethylethyl) ester, (2S,4S)-, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile reactivity and potential utility in various chemical processes.

Pyrrolidine dicarboxylic acid serves as the core structure of this molecule. The presence of the tert-butyl ester group at the 1-position and the 4-nitrophenoxy group at the 4-position introduces specific electronic and steric effects that influence its chemical behavior. The stereochemistry of the compound is defined by its (2S,4S) configuration, which is critical for its biological activity and selectivity in reactions.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that compounds with similar structures exhibit potent inhibitory effects on key enzymes involved in neurodegenerative diseases. The nitrophenoxy group in this compound has been shown to enhance bioavailability and target specificity when used in preclinical models.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and esterification reactions. The use of chiral catalysts has enabled the selective formation of the (2S,4S) stereoisomer, ensuring high enantiomeric purity. This approach aligns with current trends in green chemistry by minimizing waste and improving reaction efficiency.

From an applications perspective, this compound has shown promise in both therapeutic and diagnostic contexts. In therapeutic applications, it has been evaluated as a potential lead compound for anti-inflammatory agents due to its ability to modulate cytokine production. In diagnostics, its photoluminescent properties under certain conditions make it a candidate for use in biosensing technologies.

Recent advancements in computational chemistry have further elucidated the molecular interactions of this compound. Molecular docking studies conducted using software like AutoDock have revealed key binding motifs that could be exploited for drug design purposes. These insights are particularly valuable for optimizing drug delivery systems and enhancing therapeutic efficacy.

In conclusion,CAS No. 218943-94-3 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structure and stereochemistry make it a valuable tool for researchers aiming to develop innovative solutions in pharmaceuticals and beyond.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd